Cas no 1326879-00-8 (1-(3-methoxyphenyl)-N-[(3-methoxyphenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(3-methoxyphenyl)-N-[(3-methoxyphenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1326879-00-8
• MF: C₂₃H₂₁N₅O₃
• MW: 415.444544553757
• CID: 5322316
• Update Time: 2025-05-25

1-(3-methoxyphenyl)-N-[(3-methoxyphenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxybenzyl)-1-(3-methoxyphenyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide
• STL126811
• 1-(3-methoxyphenyl)-N-[(3-methoxyphenyl)methyl]-5-pyridin-4-yltriazole-4-carboxamide
• 1-(3-methoxyphenyl)-N-[(3-methoxyphenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C23H21N5O3/c1-30-19-7-3-5-16(13-19)15-25-23(29)21-22(17-9-11-24-12-10-17)28(27-26-21)18-6-4-8-20(14-18)31-2/h3-14H,15H2,1-2H3,(H,25,29)
• InChI Key： FACTYOKSCVZJLC-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)N1C(C2C=CN=CC=2)=C(C(NCC2C=CC=C(C=2)OC)=O)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 573
• XLogP3: 3
• Topological Polar Surface Area: 91.2

Additional information on 1-(3-methoxyphenyl)-N-[(3-methoxyphenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 1-(3-methoxyphenyl)-N-[(3-methoxyphenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide (CAS 1326879-00-8)

The compound 1-(3-methoxyphenyl)-N-[(3-methoxyphenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide (CAS 1326879-00-8) is a triazole-based derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structure, featuring a 1,2,3-triazole core, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural similarity to other bioactive molecules.

One of the key features of this compound is its dual methoxyphenyl and pyridinyl substituents, which contribute to its lipophilicity and binding affinity. These properties are crucial for its potential use in targeting central nervous system (CNS) disorders or inflammatory diseases. Recent studies have explored its role in neuroprotection and anti-inflammatory pathways, aligning with current trends in precision medicine and personalized therapeutics.

The synthesis of 1-(3-methoxyphenyl)-N-[(3-methoxyphenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide typically involves click chemistry techniques, which are widely used in modern drug design. This approach ensures high yield and selectivity, making it a cost-effective option for large-scale production. The compound's CAS number 1326879-00-8 is frequently searched in academic databases and patent literature, reflecting its growing importance in pharmaceutical research.

In the context of AI-driven drug discovery, this compound has been flagged as a potential lead molecule due to its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile. Computational models predict favorable bioavailability and low toxicity, which are critical for advancing it to preclinical trials. These findings resonate with the increasing demand for sustainable and efficient drug development processes.

Another area of interest is the compound's potential application in cancer therapy. Preliminary data suggest that it may inhibit tumor growth by targeting specific signaling pathways. This aligns with the broader focus on targeted therapies and immuno-oncology, which are among the most searched topics in biomedical research today. Its triazole-carboxamide scaffold is also being investigated for its role in antimicrobial resistance, a pressing global health concern.

From a commercial perspective, CAS 1326879-00-8 is listed in several chemical catalogs as a research-grade material. Its availability through reputable suppliers ensures that scientists can access it for in vitro and in vivo studies. The compound's molecular weight and solubility data are often highlighted in technical datasheets, catering to the needs of laboratory professionals and pharmaceutical developers.

In summary, 1-(3-methoxyphenyl)-N-[(3-methoxyphenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide represents a versatile and promising compound in modern drug discovery. Its structural complexity and potential therapeutic applications make it a subject of ongoing research, particularly in areas like CNS disorders, cancer, and infectious diseases. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in innovative therapeutics and biomedical breakthroughs.